2-Methyl-D-proline methyl ester

Core Science & Biosynthesis

An In-Depth Technical Guide to Alpha-Helix Induction Using 2-Methyl-D-proline Residues

Part 1: The Imperative of Conformational Control in Peptide Science

In the realm of drug discovery and molecular biology, peptides represent a class of molecules with immense therapeutic potential. Their ability to mimic natural protein epitopes allows them to modulate biological processes, particularly protein-protein interactions (PPIs), with high specificity. However, a significant hurdle limiting their clinical translation is their inherent conformational flexibility. Short, linear peptides in aqueous solution exist as a dynamic ensemble of structures, a state of high conformational entropy. This flexibility often leads to a significant entropic penalty upon binding to a target, resulting in reduced binding affinity. Furthermore, unstructured peptides are highly susceptible to proteolytic degradation.

Stabilizing a peptide into a specific, bioactive conformation—most commonly an α-helix, a prevalent recognition motif in PPIs—is a paramount strategy for overcoming these limitations. A pre-organized, helical peptide can exhibit dramatically enhanced target affinity, improved metabolic stability, and better cell permeability. The introduction of conformationally constrained non-natural amino acids is one of the most powerful tools to achieve this structural pre-organization. This guide provides a deep technical dive into the theory and application of one such powerful tool: 2-Methyl-D-proline, for the specific induction of helical structures.

Part 2: Overcoming the Proline Paradox with Cα-Methylation

The "Helix Breaker" Reputation of Natural L-Proline

Standard L-proline is unique among the proteinogenic amino acids. Its cyclic side chain, which links back to the backbone nitrogen, imposes significant structural constraints. However, it is paradoxically known as a potent "helix breaker" for two primary reasons:

• Absence of an Amide Proton: The backbone nitrogen of proline lacks a hydrogen atom, rendering it incapable of acting as a hydrogen bond donor to stabilize the canonical i, i+4 hydrogen-bonding network that defines an α-helix.[1]

• Cis-Trans Isomerism: The Xaa-Pro peptide bond can readily populate both trans and cis conformations, with a relatively low energy barrier between them.[2] The presence of the cis isomer introduces a "kink" in the peptide backbone, disrupting helical propagation.

The 2-Methylproline Solution: A Steric Lock for Conformational Purity

The introduction of a methyl group at the α-carbon (Cα) of the proline ring fundamentally alters its conformational landscape. C(α)-methyl-L-proline is one of the most conformationally restricted amino acids known.[3] This single atomic modification provides a powerful "steric lock" that resolves the issues seen with standard proline:

• Elimination of the Cis Isomer: The steric clash between the Cα-methyl group and the side chain of the preceding residue makes the cis peptide bond conformation energetically prohibitive.[4] This forces the peptide bond into a pure trans state, removing a major source of helical disruption.

• Restriction of Backbone Angles: The methyl group severely restricts the allowable values for the backbone dihedral angles. The φ angle is locked at approximately -60°, a value inherently favorable for a helical structure.[3]

The Critical Role of Stereochemistry: Why 2-Methyl-D-proline Induces a Left-Handed Helix

While Cα-methylation provides the foundational constraint, the stereochemistry of the amino acid dictates the directionality of the resulting helix.

• L-Amino Acids naturally populate the top-left quadrant of the Ramachandran plot, predisposing them to form right-handed α-helices.

• D-Amino Acids , conversely, populate the bottom-right quadrant, giving them an intrinsic propensity to form left-handed α-helices.

Therefore, while 2-Methyl-L-proline is a potent inducer of right-handed helices, 2-Methyl-D-proline is an equally potent tool for nucleating and stabilizing left-handed α-helical structures . This capability is of significant interest in designing novel peptide therapeutics and probes that can interact with biological targets in ways that natural, L-amino acid-based peptides cannot.

Part 3: The Underlying Mechanism of Helix Induction

The helix-inducing power of 2-Methyl-D-proline is a direct consequence of enforced steric constraints on its backbone dihedral angles (φ and ψ). The pyrrolidine ring restricts φ, while the Cα-methyl group, in a D-configuration, dictates the preferred ψ angle.

• Locked φ Angle: The cyclic nature of the proline ring inherently restricts the φ angle. For a D-amino acid, this value is sterically locked into the positive region of the Ramachandran plot, typically around +50° to +70°.

• Sterically Guided ψ Angle: The Cα-methyl group prevents the peptide backbone from adopting an extended conformation. It sterically favors a ψ angle of approximately +30° to +50°.

• Enforced Helical Conformation: This combination of (φ ≈ +60°, ψ ≈ +40°) forces the peptide backbone into the precise region of the Ramachandran plot corresponding to a left-handed α-helix . By placing a 2-Methyl-D-proline residue in a peptide sequence, one effectively creates a nucleation site from which a left-handed helix can propagate.

Experimental workflow for peptide validation.

Protocol 1: Solid-Phase Peptide Synthesis (SPPS)

This protocol outlines the manual synthesis of a model 10-mer peptide (e.g., Ac-Tyr-Ala-Ala-Ala-dMePro -Ala-Ala-Ala-Ala-Lys-NH₂) on a Rink Amide resin using a standard Fmoc/tBu strategy.

Materials:

• Rink Amide MBHA resin (0.5 mmol/g loading)

• Fmoc-protected amino acids (including Fmoc-(d)-α-Me-Pro-OH)

• Coupling Reagent: HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate)

• Base: DIPEA (N,N-Diisopropylethylamine)

• Deprotection Reagent: 20% (v/v) piperidine in DMF (N,N-Dimethylformamide)

• Solvents: DMF, DCM (Dichloromethane), Methanol

• Cleavage Cocktail: 95% TFA (Trifluoroacetic acid), 2.5% TIS (Triisopropylsilane), 2.5% H₂O

• Washing Solvents: Diethyl ether

Procedure:

• Resin Swelling: Swell 100 mg of Rink Amide resin in DMF for 30 minutes in a fritted reaction vessel.

• Fmoc Deprotection (First Amino Acid):

  • Drain the DMF.

  • Add 2 mL of 20% piperidine/DMF solution. Agitate for 5 minutes.

  • Drain and repeat with fresh deprotection solution for 15 minutes.

  • Wash the resin thoroughly with DMF (3x), DCM (3x), and DMF (3x).

• Amino Acid Coupling:

  • In a separate vial, pre-activate the first Fmoc-amino acid (e.g., Fmoc-Lys(Boc)-OH) (4 equivalents) with HBTU (3.9 eq) and DIPEA (8 eq) in 1.5 mL of DMF for 2 minutes.

  • Add the activated amino acid solution to the resin. Agitate for 1-2 hours.

  • Causality Check: The use of excess reagents drives the coupling reaction to completion, which is essential for high-purity final product. HBTU is a highly efficient coupling reagent that minimizes racemization.

• Washing: Drain the coupling solution and wash the resin with DMF (3x), DCM (3x), and DMF (3x) to remove excess reagents.

• Cycle Repetition: Repeat steps 2-4 for each subsequent amino acid in the sequence. For the Fmoc-(d)-α-Me-Pro-OH residue, extend the coupling time to 4 hours or perform a double coupling.

  • Expert Insight: The Cα-methylated proline is sterically hindered, making the coupling reaction slower than for standard amino acids. A longer reaction time or a second exposure to fresh activated amino acid is a self-validating measure to ensure complete incorporation.

• N-terminal Acetylation: After the final Fmoc deprotection, add a solution of 10% acetic anhydride and 1% DIPEA in DMF to the resin and agitate for 30 minutes to cap the N-terminus.

• Final Wash and Dry: Wash the resin with DMF (3x), DCM (3x), and Methanol (3x). Dry the resin under high vacuum for at least 1 hour.

• Cleavage and Deprotection:

  • Add 2 mL of cleavage cocktail to the dry resin. Agitate for 2-3 hours.

  • Filter the resin and collect the filtrate into a cold diethyl ether solution (10 mL). A white precipitate should form.

  • Centrifuge, decant the ether, and repeat the ether wash twice.

• Purification and Verification: Dry the crude peptide pellet. Dissolve in a water/acetonitrile mixture and purify by reverse-phase HPLC. Verify the mass of the pure fractions using LC-MS.

Protocol 2: Helicity Analysis by Circular Dichroism (CD) Spectroscopy

CD spectroscopy is a rapid, powerful technique for assessing the secondary structure of peptides in solution. [5][6] Materials:

• Purified peptide lyophilizate

• CD-grade buffer (e.g., 10 mM sodium phosphate, pH 7.4)

• CD-grade TFE (Trifluoroethanol), if needed as a helix-promoting co-solvent

• Quartz cuvette with a 1 mm path length

Procedure:

• Sample Preparation: Prepare a stock solution of the peptide in the buffer. Accurately determine its concentration via UV absorbance at 280 nm (if Tyr or Trp is present) or by weight. Prepare a final sample with a concentration of 0.1-0.2 mg/mL. [5] * Trustworthiness: Accurate concentration determination is paramount for calculating mean residue ellipticity, the standard unit for comparing CD spectra.

• Instrument Setup:

  • Turn on the CD spectrometer and nitrogen gas flow; allow the lamp to warm up for at least 30 minutes.

  • Set the scan parameters: Wavelength range 190-260 nm, data pitch 1 nm, scan speed 50 nm/min, bandwidth 1 nm, 3 accumulations.

• Blank Measurement: Record a spectrum of the buffer alone in the cuvette. This will be subtracted from the peptide spectrum.

• Sample Measurement: Record the spectrum of the peptide sample.

• Data Processing:

  • Subtract the blank spectrum from the sample spectrum.

  • Convert the raw data (ellipticity in millidegrees) to Mean Residue Ellipticity ([θ]) using the formula: [θ] = (mdeg * MRW) / (10 * pathlength_cm * conc_mg/mL) where MRW is the mean residue weight (peptide MW / number of residues).

Protocol 3: High-Resolution Structural Analysis by NMR Spectroscopy

NMR provides atomic-level detail on peptide structure and is the gold standard for conformational analysis. Materials:

• Purified peptide lyophilizate (~1-2 mg)

• NMR buffer (e.g., 90% H₂O / 10% D₂O, 10 mM sodium phosphate, pH 6.0)

• NMR tubes

Procedure:

• Sample Preparation: Dissolve the peptide in 500 µL of NMR buffer to a final concentration of ~1 mM.

  • Expert Insight: A slightly acidic pH (~6.0) is often used to slow the exchange of amide protons with the solvent, making them easier to observe in the NMR spectra. The 10% D₂O is required for the spectrometer's field lock. [7]2. Data Acquisition: Acquire a series of 2D NMR experiments at 298 K on a high-field spectrometer (≥600 MHz).

  • TOCSY (Total Correlation Spectroscopy): This experiment identifies all protons within a single amino acid's spin system.

  • NOESY (Nuclear Overhauser Effect Spectroscopy): This is the most critical experiment for structure determination. It detects protons that are close in space (< 5 Å), regardless of their position in the sequence. [8]The pattern of NOEs is diagnostic of secondary structure.

• Data Analysis:

  • Resonance Assignment: Use the TOCSY spectrum to identify amino acid types and the NOESY spectrum to "walk" along the backbone, sequentially assigning each resonance to its specific position in the peptide.

  • Structural Restraint Generation: Identify key short- and medium-range NOEs. For an α-helix, the defining NOEs are:

    • dNN(i, i+1): Strong NOE between the amide protons of adjacent residues.

    • dαN(i, i+3) and dαN(i, i+4): Medium-range NOEs that are unambiguous proof of a helical turn.

  • Structure Calculation: Use the identified NOE distance restraints as input for molecular dynamics and simulated annealing software (e.g., CYANA, XPLOR-NIH) to calculate an ensemble of 3D structures consistent with the experimental data.

Part 5: Data Interpretation - A Case Study

To illustrate the powerful effect of 2-Methyl-D-proline, consider a hypothetical peptide sequence Ac-YAAAA[X]AAAAK-NH₂, where X is either L-Alanine (the control) or 2-Methyl-D-proline (dMePro).

Interpreting Circular Dichroism Data

The CD spectrum provides a clear, macroscopic view of the peptide's secondary structure. A standard right-handed α-helix shows two characteristic negative bands at ~208 nm and ~222 nm. In contrast, a left-handed α-helix will show two positive bands at the same wavelengths.

Table 1: Exemplary CD Spectroscopy Data

Peptide Variant	Observed Minima/Maxima (nm)	[θ] at 222 nm (deg·cm²·dmol⁻¹)	Interpretation
Control (X = Ala)	Weak minimum at ~200 nm	-2,500	Predominantly random coil
Test (X = dMePro)	Positive maxima at 208, 222 nm	+21,000	Strongly Left-Handed α-Helical

This data clearly demonstrates that the single substitution of Ala with 2-Methyl-D-proline induces a dramatic conformational shift from a disordered state to a highly ordered left-handed α-helix.

Interpreting NMR Data

The NOESY spectrum provides the atomic-level proof of the helical conformation. The pattern of observed NOE cross-peaks is a structural fingerprint.

Table 2: Key NOE Patterns for Helical Structure Confirmation

NOE Type	Expected for Random Coil	Expected for α-Helix	Observed for dMePro Peptide	Confirmation
dNN(i, i+1)	Weak/Absent	Strong	Strong intensities observed for residues 3-9	Helical Backbone
dαN(i, i+1)	Strong	Medium	Medium intensities observed	Confirms sequence
dαβ(i, i+3)	Absent	Medium/Weak	Weak cross-peaks observed (e.g., Ala-4 Hα to Ala-7 Hβ)	Helical Turn
dαN(i, i+3)	Absent	Medium/Weak	Weak cross-peaks observed (e.g., Ala-3 Hα to Ala-6 NH)	Unambiguous Helical Proof

The observation of medium-range NOEs, particularly dαN(i, i+3), is conclusive evidence of a folded helical structure, corroborating the macroscopic data from CD spectroscopy.

Part 6: Applications and Conclusion

The ability to rationally design and enforce a specific helical conformation—particularly a non-natural, left-handed one—opens up exciting avenues in drug development. Left-handed helices are resistant to natural proteases (which are chiral and recognize L-amino acids) and can be used to target protein surfaces in novel ways, potentially disrupting PPIs that are considered "undruggable" by conventional small molecules or right-handed peptides.

References

• Choi, S., & Lee, K. (2021). Conformational preferences of the 2-methylproline residue and its role in stabilizing β-turn and polyproline II (PII) structures of peptides. New Journal of Chemistry. [Link]

• Greenfield, N. J. (2006). Using circular dichroism spectra to estimate protein secondary structure. Nature Protocols, 1(6), 2876–2890. [Link]

• Horne, W. S., & Gellman, S. H. (2008). Foldamers with heterogeneous backbones. Accounts of Chemical Research, 41(10), 1399–1408. [Link]

• Torbeev, V. Y., & Hilvert, D. (2013). The cis-trans equilibrium and isomerization dynamics of a single proline amide modulate β2-microglobulin amyloid assembly. Proceedings of the National Academy of Sciences, 110(51), 20551–20556. [Link]

• Pebay-Peyroula, E., & Deber, C. M. (2015). Fluorine NMR study of proline-rich sequences using fluoroprolines. Journal of Biomolecular NMR, 62(4), 443–452. [Link]

• Wüthrich, K. (1986). NMR of Proteins and Nucleic Acids. John Wiley & Sons. [Link]

• Toniolo, C., et al. (2009). Is the backbone conformation of C(alpha)-methyl proline restricted to a single region? Chemistry & Biodiversity, 6(8), 1265-1279. [Link]

• Mahali, V., et al. (2018). The synthesis of an array of stapled polyproline peptides. Thesis, University of Birmingham. [Link]

• Zondlo, N. J. (2014). Tunable Control of Polyproline Helix (PPII) Structure via Aromatic Electronic Effects. Accounts of Chemical Research, 47(8), 2439–2448. [Link]

• Osorio-Planes, L., et al. (2012). Conformational Preferences of α-Substituted Proline Analogues. The Journal of Organic Chemistry, 77(23), 10738–10746. [Link]

• Mo Al-Gaili. (2022, May 30). Stabilizing Features of Alpha Helix Peptide | Biochemistry [Video]. YouTube. [Link]

• Zondlo, N. J. (2022). Solvation stabilizes intercarbonyl n→π* interactions and polyproline II helix. Physical Chemistry Chemical Physics, 24(16), 9296–9308. [Link]

• Nagai, U., & Sato, K. (1985). Conformational properties of 2,4-methanoproline (2-carboxy-2,4-methanopyrrolidine) in peptides: determination of preferred peptide bond conformation in aqueous solution by proton Overhauser measurements. Journal of the American Chemical Society, 107(2), 423-425. [Link]

• Williamson, M. P. (1996). Circular dichroism spectra of proline-containing peptides. Biochemistry, 35(48), 15406–15411. [Link]

• London, R. E., et al. (1990). Probing the role of proline in peptide hormones. NMR studies of bradykinin and related peptides. Biochemical Pharmacology, 40(3), 549-559. [Link]

• Koksch, B., et al. (2019). A convenient synthetic route to (2S, 4S)-methylproline and its exploration for protein engineering of thioredoxin. The Royal Society of Chemistry. [Link]

• Zondlo, N. J., et al. (2014). (2S,4R)- and (2S,4S)-Perfluoro-tert-butyl 4-Hydroxyproline: Two Conformationally Distinct Proline Amino Acids for Sensitive Application in 19F NMR. The Journal of Organic Chemistry, 79(21), 10328-10339. [Link]

• Schofield, C. J., et al. (2023). Formaldehyde reacts with N-terminal proline residues to give bicyclic aminals. Nature Communications, 14(1), 223. [Link]

• Showalter, S. A., et al. (2021). An Unbound Proline-Rich Signaling Peptide Frequently Samples Cis Conformations in Gaussian Accelerated Molecular Dynamics. Frontiers in Molecular Biosciences, 8, 769539. [Link]

• Seebach, D., et al. (1989). Synthesis of (S)-2-Methylproline: A General Method for the Preparation of α-Branched Amino Acids. Synthesis, 1989(01), 37-40. [Link]

• Sreerama, N., & Woody, R. W. (2000). Circular dichroism of peptides. Circular Dichroism: Principles and Applications, 601-620. [Link]

• Bowie, T. (2002). Conformational analysis of small peptides by circular dichroism. Southern University and A&M College. [Link]

• Arora, P. S., et al. (2015). Stapled beta-hairpins featuring 4-mercaptoproline. Organic & Biomolecular Chemistry, 13(23), 6465-6468. [Link]

• Koksch, B., et al. (2011). Rational Design of Protein Stability: Effect of (2S,4R)-4-Fluoroproline on the Stability and Folding Pathway of Ubiquitin. PLoS ONE, 6(5), e20012. [Link]

• Khan, A., et al. (2023). Neuroprotective Effects of N-methyl-(2S, 4R)-trans-4-hydroxy-L-proline (NMP) against Amyloid-β-Induced Alzheimer's Disease Mouse Model. International Journal of Molecular Sciences, 24(23), 17050. [Link]

Sources

• 1. youtube.com [youtube.com]
• 2. Probing the role of proline in peptide hormones. NMR studies of bradykinin and related peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Is the backbone conformation of C(alpha)-methyl proline restricted to a single region? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Conformational landscape of substituted prolines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Circular dichroism of peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A convenient synthetic route to (2S,4S)-methylproline and its exploration for protein engineering of thioredoxin - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. mr.copernicus.org [mr.copernicus.org]

History and discovery of alpha-methylated amino acid derivatives

The Alpha-Methyl Paradigm: A Technical Guide to -Disubstituted Amino Acids

Executive Summary

The introduction of a methyl group at the

-carbon of an amino acid represents a singular, transformative event in medicinal chemistry. This modification converts a flexible, proteolytically labile residue into a rigid, metabolically stable scaffold. This guide explores the trajectory of -methylated amino acids—from their isolation in fungal antibiotics to their role in modern blockbusters like Semaglutide—and provides a validated protocol for their asymmetric synthesis.

Part 1: The Structural Paradigm

The "Magical Methyl" Effect

The addition of a methyl group to the

-carbon creates a quaternary center, fundamentally altering the thermodynamic landscape of the molecule. This is not merely an increase in lipophilicity; it is a profound steric intervention known as the Thorpe-Ingold Effect (or gem-dimethyl effect).

• Conformational Restriction: The extra methyl group severely restricts the rotation of the

  (phi) and (psi) torsion angles. In peptides, this forces the backbone into specific secondary structures, most notably the -helix or the -helix . The steric bulk prevents the extended conformations typical of -sheets.

• Proteolytic Shielding: Proteases (e.g., DPP-4, chymotrypsin) require the peptide backbone to adopt a specific transition state geometry for hydrolysis. The

  -methyl group acts as a steric bollard, physically blocking the enzyme's active site from accessing the scissile bond.

Figure 1: The causal pathway from chemical modification to structural rigidity and metabolic stability.

Part 2: Historical Genesis & Discovery

Natural Origins: The AIB Anomaly

The history begins not in a synthetic lab, but in nature. The simplest

-methylated amino acid, -aminoisobutyric acid (AIB) , was isolated from the fungal antibiotic alamethicin in the mid-20th century. Nature evolved this residue specifically to build ion channels that resist degradation in hostile microbial environments.

The Clinical Pivot: Methyldopa

While AIB remained a structural curiosity, the pharmaceutical breakthrough arrived with Methyldopa (L-

-methyl-3,4-dihydroxyphenylalanine). Developed by Merck in the 1960s, it proved that -methylation could be applied to human neurotransmitter analogs. Methyldopa acts as a competitive inhibitor of DOPA decarboxylase, hijacking the catecholamine biosynthetic pathway to treat hypertension. This was the first proof-of-concept that quaternary amino acids could be orally active drugs.

Part 3: Evolution of Synthetic Methodology

Synthesizing

-methylated amino acids is chemically arduous. The creation of a quaternary carbon is hindered by significant steric repulsion. The field has evolved through three distinct eras:

• The Racemic Era (1800s-1950s): The Strecker Synthesis provided access to

  -methyl amino acids but produced racemic mixtures (50:50 L/D), requiring tedious resolution.

• The Chiral Auxiliary Era (1980s): Dieter Seebach pioneered the concept of "Self-Regeneration of Stereocenters" (SRS) . By locking an amino acid (like proline) into a chiral acetal with pivalaldehyde, the original stereocenter "memorizes" the chirality, allowing the

  -proton to be removed and replaced with a methyl group without racemization.

• The Catalytic Era (2000s-Present): Keiji Maruoka revolutionized the field with Chiral Phase-Transfer Catalysis . Using

  -symmetric quaternary ammonium salts, this method allows for the enantioselective alkylation of glycine Schiff bases in high yield, avoiding stoichiometric chiral auxiliaries.

Figure 2: The technological progression from racemic mixtures to catalytic asymmetric synthesis.

Part 4: Pharmacological Impact (Data & Case Study)

The most potent application of this technology is in the stabilization of peptide therapeutics. The metabolic clearance of native peptides is driven by Dipeptidyl Peptidase-4 (DPP-4) , which cleaves the N-terminal dipeptide if an alanine or proline is present at the second position.

Replacing Alanine with AIB (

-methyl alanine) renders the bond uncleavable.

Case Study: GLP-1 Agonists

Native GLP-1 has a half-life of minutes.[1] The introduction of AIB (along with fatty acid acylation) in drugs like Semaglutide extends this to days.

Table 1: Comparative Stability of Native vs.

-Methylated Peptides

Feature	Native GLP-1 (7-37)	Semaglutide (Aib8-GLP-1 Analog)	Mechanism of Difference
Sequence at Pos 8	Alanine (Ala)	-Aminoisobutyric Acid (Aib)	Aib introduces gem-dimethyl steric block.
DPP-4 Susceptibility	High (Rapid Cleavage)	Resistant (Negligible Cleavage)	Enzyme active site cannot accommodate steric bulk.
In Vivo Half-Life	~1.5 - 2 minutes	~160 hours (approx. 7 days)	Synergistic effect of Aib (metabolic stability) + Albumin binding.
Secondary Structure	Flexible / Random Coil	Stabilized Helix	Aib promotes helical conformation, aiding receptor binding.

Part 5: Experimental Protocol

Asymmetric Alkylation via Maruoka Catalyst

Objective: Synthesis of (S)-

-Methyl-Phenylalanine via Phase Transfer Catalysis. Self-Validating Step: The protocol includes a checkpoint for Enantiomeric Excess (ee) determination, ensuring the catalyst is functioning correctly before scale-up.

Reagents:

• Substrate:

  -(diphenylmethylene)glycine tert-butyl ester[2]

• Alkylating Agent: Benzyl bromide[3]

• Catalyst:

  -3,4,5-trifluorophenyl-NAS bromide (Maruoka Catalyst)

• Base: 50% aqueous KOH

• Solvent: Toluene

Step-by-Step Workflow:

• Preparation: In a flame-dried flask under Argon, dissolve the glycine Schiff base (1.0 equiv) and the Maruoka catalyst (1 mol%) in Toluene.

• Temperature Control: Cool the mixture to 0°C . Causality: Lower temperature suppresses the background racemic reaction and enhances the stereocontrol of the catalyst.

• Initiation: Add benzyl bromide (1.2 equiv) followed by the dropwise addition of 50% aqueous KOH.

• Reaction: Stir vigorously at 0°C. Note: High stirring rate is critical in biphasic systems to maximize surface area between the organic and aqueous phases.

• Monitoring: Monitor via TLC. Reaction typically completes in 1-3 hours.

• Quench & Workup: Dilute with water and extract with ether. Wash organic layer with brine, dry over

  , and concentrate.

• Hydrolysis: Dissolve the crude imine in THF/1N HCl (1:1) and stir at room temperature for 2 hours to remove the protecting group.

• Validation (Critical): Analyze the resulting amino acid ester via Chiral HPLC (e.g., Daicel Chiralcel OD-H).

  • Success Criteria: >90% Yield, >98% ee.

  • Failure Mode: If ee is <90%, check the stirring rate or the purity of the catalyst.

References

• Seebach, D., et al. (1996). Self-Regeneration of Stereocenters (SRS) - Applications, limitations, and abandonment of a synthetic principle. Angewandte Chemie International Edition.

• Ooi, T., & Maruoka, K. (2007).[4] Practical Catalytic Enantioselective Synthesis of

  -Dialkyl- -amino Acids by Chiral Phase-Transfer Catalysis. Organic Letters.[4][5]

• Knudsen, L. B., & Lau, J. (2019). The Discovery and Development of Liraglutide and Semaglutide. Frontiers in Endocrinology. (Discusses AIB impact on GLP-1).

• Toniolo, C., et al. (2001).

  -aminoisobutyric acid (Aib) residue in peptides.[6][7] Wiley Online Library.

• Merck & Co. (1960). Methyldopa (Aldomet) Historical Development. (General reference to historical drug development).

Sources

• 1. bakerlab.org [bakerlab.org]
• 2. researchgate.net [researchgate.net]
• 3. beilstein-journals.org [beilstein-journals.org]
• 4. Practical Stereoselective Synthesis of β-Branched α-Amino Acids through Efficient Kinetic Resolution in the Phase-Transfer-Catalyzed Asymmetric Alkylations [organic-chemistry.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Enhanced protein thermostability by Ala-->Aib replacement - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

A Comprehensive Guide to the Synthesis and Characterization of 2-Methyl-D-proline Methyl Ester Hydrochloride: A Key Chiral Building Block

An Application Note from the Desk of a Senior Application Scientist

Abstract

This technical guide provides a detailed, field-proven protocol for the preparation of 2-Methyl-D-proline methyl ester hydrochloride, a valuable chiral intermediate in pharmaceutical synthesis. The introduction of a methyl group at the α-position of proline significantly influences the conformational properties of peptides and can enhance metabolic stability, a phenomenon often referred to as the "magic methyl" effect in drug discovery.[1] This document outlines the mechanistic basis for the chosen synthetic strategy, offers a step-by-step experimental procedure, and details the necessary analytical methods for product characterization and quality control.

Introduction: The Significance of α-Methylated Proline Derivatives

Proline's unique cyclic structure imparts significant conformational rigidity to peptides and proteins.[] Chemical modification of the proline ring is a powerful strategy for fine-tuning the biological activity and pharmacokinetic properties of peptide-based therapeutics.[3][4] Specifically, α-methylation, as in 2-Methyl-D-proline, introduces a sterically demanding quaternary center that further restricts bond rotation. This modification is a key tactic in drug design to:

• Enhance Metabolic Stability: The α-methyl group can sterically hinder enzymatic degradation, prolonging the half-life of a drug candidate.

• Modulate Receptor Binding: The fixed conformation can lock the molecule into a bioactive shape, improving affinity and selectivity for its biological target.

• Improve Cell Permeability: The increased lipophilicity from the methyl group can aid in crossing cellular membranes.

The methyl ester hydrochloride salt is a preferred form for this intermediate due to its enhanced stability, crystallinity, and solubility in various solvents, making it highly amenable to storage and subsequent synthetic transformations, such as peptide coupling.[5][6]

Core Synthesis Strategy: Fischer Esterification via In Situ Acid Catalysis

The conversion of a carboxylic acid to its corresponding methyl ester is a fundamental transformation in organic synthesis. For amino acids, the direct acid-catalyzed Fischer esterification is highly effective. The protocol described herein employs thionyl chloride (SOCl₂) in methanol, a robust and widely adopted method for preparing amino acid methyl ester hydrochlorides in a single, high-yielding step.[7][8][9]

Mechanism of Action: The causality behind this choice of reagents is twofold:

• In Situ Catalyst Generation: Thionyl chloride reacts rapidly and exothermically with the methanol solvent to generate hydrogen chloride (HCl) gas and methyl sulfite. The in situ generated HCl is the active protic acid catalyst for the esterification.[10][11]

• Driving Equilibrium: The reaction is an equilibrium. Thionyl chloride is an excellent dehydrating agent, reacting with the water produced during esterification. This consumption of a product shifts the equilibrium towards the formation of the desired methyl ester, ensuring a high conversion rate.[10]

An alternative, milder method involves using trimethylchlorosilane (TMSCl) in methanol, which also generates HCl in situ and can be performed at room temperature, offering a more convenient operational setup.[12][13] However, the thionyl chloride method is often favored for its potency and the ease of removing all byproducts (SO₂ and HCl are gases) during workup.

Reaction Scheme

Caption: Overall reaction for the synthesis of the target compound.

Detailed Experimental Protocol

This protocol is designed for a 10 mmol scale synthesis. All operations involving thionyl chloride must be performed in a certified chemical fume hood.

Materials and Reagents

Reagent	Formula	M.W. ( g/mol )	Amount (mmol)	Quantity	Notes
2-Methyl-D-proline	C₆H₁₁NO₂	129.16	10.0	1.29 g	Ensure starting material is dry.
Methanol (Anhydrous)	CH₃OH	32.04	-	25 mL	Use a freshly opened bottle or dried solvent.
Thionyl Chloride	SOCl₂	118.97	12.0	0.88 mL (1.43 g)	Use freshly distilled or a new bottle.
Diethyl Ether (Anhydrous)	(C₂H₅)₂O	74.12	-	~50 mL	For precipitation/washing.

Equipment

• 100 mL round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser with a drying tube (filled with CaCl₂ or Drierite)

• Ice-water bath

• Dropping funnel or syringe

• Rotary evaporator

• Standard laboratory glassware (beakers, graduated cylinders)

• Filtration apparatus (Büchner funnel)

Step-by-Step Synthesis Workflow

Caption: Step-by-step workflow for the synthesis and purification.

Detailed Procedure:

• Reaction Setup: Place 2-Methyl-D-proline (1.29 g, 10.0 mmol) and a magnetic stir bar into a 100 mL round-bottom flask. Add anhydrous methanol (25 mL) to create a suspension. Equip the flask with a reflux condenser fitted with a drying tube.

• Cooling and Reagent Addition: Cool the flask in an ice-water bath to 0 °C with stirring. Slowly add thionyl chloride (0.88 mL, 12.0 mmol) dropwise over 15-20 minutes.[8][9] CAUSALITY: This slow, cooled addition is critical to dissipate the heat from the highly exothermic reaction between thionyl chloride and methanol, preventing uncontrolled boiling and potential side reactions.[14] The suspension should become a clear solution as the proline salt forms.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the solution to warm to room temperature. Continue stirring for 30 minutes. Then, heat the reaction mixture to reflux (approximately 65°C) and maintain for 3-5 hours. The reaction can be monitored by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Solvent Removal (Workup): Cool the flask to room temperature. Remove the methanol and any excess reagents using a rotary evaporator. This will typically yield a pale yellow oil or a semi-solid residue.[8][15]

• Purification and Isolation: To the residue, add anhydrous diethyl ether (~30 mL) and stir or sonicate vigorously. The hydrochloride salt is insoluble in ether and will precipitate as a white solid. Let the suspension stir for 15-20 minutes to ensure complete precipitation.

• Final Product Collection: Collect the white solid product by vacuum filtration using a Büchner funnel. Wash the solid with two small portions of cold, anhydrous diethyl ether (~10 mL each) to remove any soluble impurities.

• Drying: Dry the product under high vacuum for several hours to remove all residual solvent. The expected yield is typically high, often >90%.

Safety Precautions

• Thionyl Chloride: SOCl₂ is toxic, corrosive, and reacts violently with water.[11] Always handle it in a fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and acid-resistant gloves.[14]

• Quenching: Any residual thionyl chloride can be quenched by slowly adding the mixture to a stirred, cold, saturated solution of sodium bicarbonate (NaHCO₃).[16] This should be done cautiously in a fume hood as it will release SO₂ and CO₂ gas.

• Pressure: The reaction generates HCl and SO₂ gas. Ensure the system is not closed and is properly vented through a drying tube or a bubbler.

Characterization and Quality Control

To ensure the synthesized product meets the required standards of identity and purity, the following analytical techniques are recommended.

Test	Purpose	Expected Result / Specification
Appearance	Visual Inspection	White to off-white crystalline solid.[7][17]
Melting Point (MP)	Purity Assessment	A sharp melting point is indicative of high purity. D-Proline methyl ester hydrochloride melts at 70-76 °C.[17]
¹H NMR	Structural Confirmation	The spectrum should show characteristic peaks for the methyl ester, the α-methyl group, and the pyrrolidine ring protons.
¹³C NMR	Structural Confirmation	Confirms the carbon skeleton, including the carbonyl carbon of the ester.
Mass Spectrometry (MS)	Molecular Weight	ESI-MS should show the molecular ion [M+H]⁺ corresponding to the free base (C₇H₁₃NO₂), with a calculated m/z of 144.10.
Purity (HPLC)	Quantitative Purity	≥98%

Note: Spectral data for the exact D-enantiomer of the 2-methyl derivative is not widely published. The expected results are based on the L-enantiomer and the parent D-proline methyl ester hydrochloride.[18][19]

Troubleshooting

Issue	Possible Cause	Recommended Solution
Low Yield	Incomplete reaction.	Extend reflux time. Ensure all reagents are anhydrous.
Loss during workup.	Ensure complete precipitation by adding sufficient anti-solvent (ether) and allowing adequate time.
Product is an oil, not a solid	Residual solvent or impurities.	Triturate thoroughly with fresh, anhydrous ether. If it remains an oil, attempt to dissolve in minimal methanol and re-precipitate with ether.
Impure Product (by NMR)	Incomplete reaction.	Check TLC of the crude product. If starting material remains, re-subject the material to the reaction conditions.
Side reactions due to moisture.	Use rigorously dried glassware and anhydrous solvents.

Conclusion

The protocol detailed in this application note provides a reliable and efficient method for the synthesis of 2-Methyl-D-proline methyl ester hydrochloride. By understanding the underlying chemical principles and adhering to the procedural and safety guidelines, researchers can confidently prepare this critical chiral building block for applications in drug discovery and peptide synthesis. The self-validating nature of the protocol, combined with the outlined characterization steps, ensures the production of high-purity material suitable for demanding downstream applications.

References

• Title: Pd-Catalysed Synthesis of 5-Substituted Proline Derivatives from Acetylene-Containing Amino Acids Source: Google Search Result URL

• Title: Proline Editing: A General and Practical Approach to the Synthesis of Functionally and Structurally Diverse Peptides. Source: Journal of the American Chemical Society URL: [Link]

• Title: 3-Substituted Prolines: From Synthesis to Structural Applications, from Peptides to Foldamers Source: Molecules (via PMC) URL: [Link]

• Title: A Convenient Synthesis of Amino Acid Methyl Esters Source: Molecules (via PMC) URL: [Link]

• Title: Which reagents are suitable for decomposing residual thionyl chloride after esterification? Source: ResearchGate URL: [Link]

• Title: Working with Hazardous Chemicals Source: Organic Syntheses URL: [Link]

• Title: L-Proline, 2-methyl - Organic Syntheses Procedure Source: Organic Syntheses URL: [Link]

• Title: D-Proline methyl ester hydrochloride Source: Chem-Impex URL: [Link]

• Title: Thionyl Chloride (SOCl2) And Conversion of Carboxylic Acids to Acid Halides Source: Master Organic Chemistry URL: [Link]

• Title: Thionyl chloride Source: Wikipedia URL: [Link]

• Title: Esterification of acids Source: Google Patents URL
• Title: The preparation method of proline esters hydrochlorate Source: Google Patents URL

• Title: SUPPORTING INFORMATION - Wiley-VCH Source: Wiley-VCH URL: [Link]

• Title: A kind of preparation method of optically active 2-methylproline Source: Google Patents URL

• Title: The challenging conformer assignment of proline methyl ester from rotational spectroscopy Source: Physical Chemistry Chemical Physics URL: [Link]

• Title: Method for refining prolinamide Source: Google Patents URL
• Title: A kind of method of refining prolinamide Source: Google Patents URL

• Title: Synthesis of (S)-2-Methylproline: A General Method for the Preparation of α-Branched Amino Acids Source: ResearchGate URL: [Link]

• Title: Electronic Supplementary Information Source: The Royal Society of Chemistry URL: [Link]

• Title: What is the alternate process for preparing ester hydrochloride? Source: ResearchGate URL: [Link]

• Title: The Magic Methyl and Its Tricks in Drug Discovery and Development Source: Pharmaceuticals (Basel) (via PMC) URL: [Link]

Sources

• 1. The Magic Methyl and Its Tricks in Drug Discovery and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 3-Substituted Prolines: From Synthesis to Structural Applications, from Peptides to Foldamers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 2-Methylproline hydrochloride | 1423025-85-7 | Benchchem [benchchem.com]
• 6. chemimpex.com [chemimpex.com]
• 7. Methyl L-prolinate hydrochloride | 2133-40-6 [chemicalbook.com]
• 8. CN102180823A - Method for refining prolinamide - Google Patents [patents.google.com]
• 9. CN102180823B - A kind of method of refining prolinamide - Google Patents [patents.google.com]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. Thionyl chloride - Wikipedia [en.wikipedia.org]
• 12. A Convenient Synthesis of Amino Acid Methyl Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. orgsyn.org [orgsyn.org]
• 15. application.wiley-vch.de [application.wiley-vch.de]
• 16. researchgate.net [researchgate.net]
• 17. D-Proline Methyl Ester Hydrochloride | 65365-28-8 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 18. 2-Methyl-L-proline Methyl ester hydrochloride(220060-08-2) 1H NMR [m.chemicalbook.com]
• 19. D -Proline methyl ester = 98.0 AT 65365-28-8 [sigmaaldrich.com]

Technical Notes & Optimization

Technical Support Center: Improving Coupling Yields for 2-Methyl-D-proline Methyl Ester

Welcome to the Technical Support Center dedicated to overcoming the challenges associated with the peptide coupling of 2-Methyl-D-proline methyl ester. This resource is designed for researchers, scientists, and drug development professionals who are navigating the complexities of incorporating sterically hindered amino acids into their peptide sequences. Here, we provide in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to enhance your coupling efficiency and ensure the stereochemical integrity of your final product.

Introduction: The Challenge of Steric Hindrance

2-Methyl-D-proline methyl ester, an α-methylated cyclic amino acid, presents a significant synthetic hurdle due to substantial steric hindrance around the secondary amine. This bulkiness impedes the approach of the activated carboxyl group of the incoming amino acid, leading to sluggish reaction kinetics, incomplete couplings, and consequently, low yields.[1] This guide will equip you with the knowledge and practical strategies to mitigate these issues.

Frequently Asked Questions (FAQs)

Q1: Why are my coupling yields for 2-Methyl-D-proline methyl ester consistently low?

A1: Low coupling yields are primarily due to the steric hindrance imparted by the α-methyl group on the proline ring. This bulkiness physically obstructs the incoming activated amino acid, slowing down the rate of peptide bond formation to a point where the reaction may not go to completion under standard conditions.[1]

Q2: Which class of coupling reagents is recommended for such a sterically hindered amino acid?

A2: For sterically demanding couplings, third-generation uronium/aminium and phosphonium salt-based reagents are highly recommended over traditional carbodiimides like DCC or DIC.[2] Reagents such as HATU, HCTU, and COMU have demonstrated superior performance in these challenging scenarios.[3]

Q3: Can I simply extend the reaction time to improve the yield?

A3: While extending the reaction time can sometimes be beneficial, it also increases the risk of side reactions, most notably epimerization of the activated amino acid. A more effective strategy is to employ a more potent coupling reagent or a combination of optimized conditions.[4]

Q4: What is "double coupling," and should I consider it?

A4: Double coupling is a technique where the coupling reaction is performed a second time with fresh reagents after the first coupling is complete.[5] This is a highly effective strategy for driving the reaction to completion, especially for difficult couplings like those involving 2-Methyl-D-proline methyl ester.

Q5: How can I monitor the completeness of the coupling reaction?

A5: Since the N-terminus is a secondary amine (proline derivative), the standard Kaiser test is not reliable. Alternative colorimetric tests like the chloranil test or the isatin test should be used to detect the presence of unreacted secondary amines on the resin. A negative test indicates a complete reaction.

Troubleshooting Guide: A Systematic Approach to Improving Yields

This guide provides a structured approach to diagnosing and resolving common issues encountered during the coupling of 2-Methyl-D-proline methyl ester.

Issue 1: Low Coupling Yield (<50%)

• Primary Symptom: Significant amount of starting material (the peptide chain with a free N-terminal 2-Methyl-D-proline) remains after the coupling step, as indicated by a positive chloranil or isatin test.

• Root Cause Analysis: The primary culprit is the severe steric hindrance of the α-methylated proline derivative. Your current coupling conditions are likely not sufficiently reactive to overcome this energy barrier.

Caption: A decision-making workflow for troubleshooting low coupling yields.

• Upgrade Your Coupling Reagent:

  • Rationale: Standard carbodiimide reagents (DCC, DIC) are often insufficient for activating amino acids to couple with highly hindered amines. Uronium/aminium salts like HATU, HCTU, and COMU are significantly more reactive and are the reagents of choice for such challenging couplings.[2][3] HATU, in particular, forms a highly reactive OAt-active ester that can overcome significant steric barriers.[6]

  • Recommendation: Switch from carbodiimides or older uronium salts (like HBTU) to HATU or COMU.

• Optimize Stoichiometry and Pre-activation:

  • Rationale: Using an excess of the protected amino acid and coupling reagent can drive the reaction forward according to Le Chatelier's principle. Pre-activating the amino acid before adding it to the resin ensures that the highly reactive species is readily available for coupling.

  • Recommendation: Use 3-5 equivalents of the Fmoc-amino acid and the coupling reagent. Pre-activate the amino acid with the coupling reagent and a non-nucleophilic base like DIPEA for 1-5 minutes before adding to the reaction vessel.[1]

• Implement a Double Coupling Strategy:

  • Rationale: Even with potent reagents, a single coupling may not achieve 100% conversion due to the steric hindrance. A second coupling with fresh reagents will react with any remaining free amines, pushing the reaction to completion.[5]

  • Recommendation: After the initial coupling reaction, wash the resin and repeat the coupling step with a fresh solution of activated amino acid.

Issue 2: Presence of Diastereomeric Impurities (Epimerization)

• Primary Symptom: LC-MS analysis of the crude peptide shows a peak with the same mass as the desired product but a different retention time, indicating the presence of a diastereomer.

• Root Cause Analysis: Epimerization, the loss of stereochemical integrity at the α-carbon of the activated amino acid, can occur during the activation step, especially with prolonged reaction times or the use of certain bases. The formation of an oxazolone intermediate is a common pathway for this side reaction.[7]

• Choice of Coupling Reagent and Additive:

  • Rationale: The choice of coupling reagent and additive significantly influences the rate of epimerization. Reagents based on 1-hydroxy-7-azabenzotriazole (HOAt), such as HATU, are known to suppress racemization more effectively than their 1-hydroxybenzotriazole (HOBt) counterparts (e.g., HBTU).[8] The nitrogen atom at the 7-position of the azabenzotriazole ring is thought to provide anchimeric assistance, stabilizing the activated intermediate and reducing the likelihood of oxazolone formation.[9] COMU, which is based on OxymaPure, is also reported to have a very low propensity for causing epimerization.[10]

  • Recommendation: Use HATU or COMU as your coupling reagent. If using a carbodiimide is unavoidable, use OxymaPure as an additive instead of HOBt.

• Control of Pre-activation Time and Temperature:

  • Rationale: Prolonged pre-activation times can lead to increased epimerization as the highly reactive activated species has more time to racemize before it reacts with the amine. Similarly, elevated temperatures can accelerate the rate of epimerization.

  • Recommendation: Keep pre-activation times to a minimum (1-5 minutes) and perform the coupling at room temperature. Avoid heating unless absolutely necessary, and if so, use microwave-assisted synthesis for short, controlled bursts of energy.[1]

Data-Driven Reagent Selection

While specific data for 2-Methyl-D-proline methyl ester is scarce in the literature, the following table provides a comparative overview of common coupling reagents for sterically hindered amino acids, which serves as a valuable guide.

Coupling Reagent	Class	Relative Reactivity	Risk of Epimerization	Key Considerations
DCC/DIC	Carbodiimide	Moderate	High (without additive)	Byproduct removal can be problematic. Generally not recommended for this application.
HBTU	Uronium/Aminium	High	Moderate	Can cause guanidinylation of the N-terminus if used in excess.[6]
HATU	Uronium/Aminium	Very High	Low	Often considered the gold standard for difficult couplings.[6][8]
HCTU	Uronium/Aminium	Very High	Low	A cost-effective alternative to HATU with comparable performance.[3]
COMU	Uronium/Aminium	Very High	Very Low	Excellent solubility and safety profile.[10][11]
PyBOP	Phosphonium	High	Low	A good alternative to uronium salts, does not cause guanidinylation.

Mechanistic Insight: Why HATU Excels

Understanding the mechanism of your coupling reagent is key to troubleshooting and optimization. The superior performance of HATU in coupling sterically hindered amino acids can be attributed to the formation of a highly reactive OAt-active ester.

Caption: The activation pathway of a carboxylic acid using HATU.

The key steps are:

• Deprotonation of the carboxylic acid by a non-nucleophilic base (e.g., DIPEA).

• The resulting carboxylate anion attacks the electrophilic carbon of HATU, displacing the HOAt anion and forming a highly reactive O-acyl(tetramethyl)isouronium salt.

• The HOAt anion then attacks this intermediate to form the OAt-active ester.

• The sterically hindered amine of 2-Methyl-D-proline methyl ester attacks the carbonyl carbon of the highly reactive OAt-active ester to form the desired peptide bond.[6][12]

Experimental Protocols

Protocol 1: High-Efficiency Coupling of a Protected Amino Acid to 2-Methyl-D-proline Methyl Ester-Resin using HATU

This protocol assumes a solid-phase synthesis approach on a 0.1 mmol scale.

• Resin Preparation:

  • Swell the resin, which has 2-Methyl-D-proline methyl ester as the N-terminal residue, in dimethylformamide (DMF) for 30 minutes.

  • Perform the deprotection of the N-terminal protecting group (if present) and wash the resin thoroughly with DMF (3 x 1 min).

• Amino Acid Activation:

  • In a separate vessel, dissolve the incoming Fmoc-protected amino acid (0.4 mmol, 4 eq.) and HATU (0.39 mmol, 3.9 eq.) in DMF (2 mL).

  • Add N,N-diisopropylethylamine (DIPEA) (0.8 mmol, 8 eq.) to the solution.

  • Allow the mixture to pre-activate for 1-2 minutes at room temperature.

• First Coupling:

  • Add the activated amino acid solution to the resin.

  • Agitate the reaction mixture for 1-2 hours at room temperature.

  • Drain the reaction vessel and wash the resin with DMF (3 x 1 min).

• Monitoring (Optional but Recommended):

  • Take a small sample of the resin beads and perform a chloranil test. If the test is negative (beads remain yellow), the coupling is likely complete. If it is positive (blue/green beads), proceed with a second coupling.

• Second Coupling (Double Coupling):

  • Repeat steps 2 and 3 with a fresh solution of activated amino acid.

  • After the second coupling, wash the resin thoroughly with DMF (3 x 1 min) and then with dichloromethane (DCM) (3 x 1 min) before proceeding to the next step in your synthesis.

References

• Common Organic Chemistry. (n.d.). Amine to Amide Mechanism - HATU. [Link]

• Organic Chemistry. (2020, December 21). HATU, DIPEA Peptide Coupling Mechanism [Video]. YouTube. [Link]

• ResearchGate. (n.d.). Mechanism of coupling reaction facilitated by coupling reagent HATU/HOAt [Image]. [Link]

• Luxembourg Bio Technologies. (2017, July 18). Comparison of various coupling reagents in solid-phase aza-peptide synthesis. [Link]

• Albericio, F., & Carpino, L. A. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557-6605. [Link]

• El-Faham, A., & Albericio, F. (2021). Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. Organic Processes Research & Development, 25(3), 357-378. [Link]

• SlideShare. (2015, May 15). Epimerization of Peptide. [Link]

• ResearchGate. (n.d.). Comparison of Peptide Coupling Reagents COMU and HCTU. [Link]

• MDPI. (2023, December 8). Epimerisation in Peptide Synthesis. Molecules, 28(24), 8017. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. bachem.com [bachem.com]
• 3. benchchem.com [benchchem.com]
• 4. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Epimerisation in Peptide Synthesis [mdpi.com]
• 8. HATU: The Core Reagent for Peptide & Drug Synthesis [en.highfine.com]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. Amine to Amide Mechanism - HATU [commonorganicchemistry.com]

Technical Support Center: Optimizing Reaction Time for Bulky Amino Acid Coupling

Current Status: Operational Topic: Steric Hindrance, Kinetic Optimization, and Side-Reaction Mitigation Audience: Senior Researchers & Process Chemists

Executive Summary: The "Time vs. Energy" Trade-Off

In peptide synthesis, "bulky" amino acids (e.g., Aib, N-methylated residues,

-branched Val/Ile/Thr) introduce severe steric clash that exponentially slows reaction kinetics.[1][2] A common misconception is that extending reaction time (e.g., 12+ hours) solves this. It often does not.

Prolonged reaction times favor thermodynamic sinks—racemization, aspartimide formation, and guanidinylation—over the desired kinetic product (the amide bond). Optimization requires shifting the strategy from Passive Duration (waiting longer) to Active Acceleration (better leaving groups, heat, or chaotropic solvation).

This guide provides the protocols to minimize reaction time while maximizing conversion.

Module 1: Diagnostic & Decision Matrix

Before optimizing time, confirm the root cause of the sluggish coupling.

DOT Diagram: Optimization Decision Tree Use the following logic to select your coupling strategy.

Caption: Logic flow for selecting coupling protocols based on residue sensitivity and equipment availability.

Module 2: Kinetic Optimization Data

The following table synthesizes reaction times required to achieve >99% conversion based on steric demand. Note how reagent choice alters the required "Time on Resin."[2]

Steric Challenge	Reagent System	Reaction Temp	Time (Single Couple)	Time (Double Couple)	Risk Factor
Standard (Ala, Leu)	DIC/Oxyma	25°C	30 min	N/A	Low
-Branched (Val, Ile)	DIC/Oxyma	25°C	60-90 min	2 x 45 min	Aggregation
-Branched (Val, Ile)	HATU/HOAt	25°C	30-45 min	2 x 20 min	Epimerization (Low)
Bulky (Aib, N-Me)	PyBOP	25°C	2-4 hours	2 x 2 hours	Incomplete Coupling
Bulky (Aib, N-Me)	HATU	25°C	60 min	2 x 30 min	Guanidinylation
Bulky (Aib, N-Me)	COMU/MW	75°C	4 min	2 x 4 min	Aspartimide (if Asp present)

Key Insight: Switching from PyBOP to HATU allows you to reduce reaction time by ~75% while increasing yield. Do not simply extend PyBOP couplings overnight; the active ester hydrolyzes or rearranges before coupling completes [1, 4].

Module 3: Troubleshooting Guides (Q&A)

Issue 1: "I am seeing incomplete coupling of N-methylated amino acids despite 12-hour reaction times."

Diagnosis: N-methyl amino acids are secondary amines. They are less nucleophilic and sterically crowded.[1] Extended reaction times with uronium salts (HATU/HBTU) often lead to guanidinylation , where the N-terminus reacts with the coupling reagent itself rather than the amino acid, permanently capping the chain [2].

Resolution:

• Stop long couplings. Limit single couplings to 60 minutes.

• Switch to Double Coupling: Perform two short couplings (2 x 30 min) rather than one long one. Fresh reagent maintains high kinetic driving force.

• Use HATU or COMU: These generate the 7-azabenzotriazole active ester, which utilizes a "neighboring group effect" (via the pyridine nitrogen) to accelerate coupling by nearly 100x compared to HOBt esters [1].

• Solvent Magic: Use pure NMP or a mixture of DMSO/NMP (1:4) to disrupt secondary structure aggregation.

Issue 2: "My Cysteine/Histidine residues are racemizing during bulky coupling."

Diagnosis: You are likely using strong bases (DIPEA/NMM) or elevated temperatures to force the bulky coupling. Cys and His are prone to base-catalyzed proton abstraction at the

-carbon, leading to epimerization (D-isomer formation).

Resolution:

• Eliminate Strong Bases: Switch to DIC/Oxyma Pure . This is a base-free (or low-base) carbodiimide method that maintains acidic pH suppression of racemization [3].

• Use Collidine: If you must use HATU, replace DIPEA with 2,4,6-trimethylpyridine (TMP/Collidine) . It is a weaker, bulkier base that is sufficient to activate the carboxylate but too sterically hindered to abstract the

  -proton [5].

• Temperature Cap: Never exceed 50°C for Cys/His, even in a microwave.

Issue 3: "Aib-Aib coupling fails even with HATU."

Diagnosis: The coupling of two

-disubstituted amino acids (Aib-Aib) is one of the hardest in peptide chemistry. The gem-dimethyl groups create a "steric wall."

Resolution:

• The Acid Fluoride Method: Convert the incoming Fmoc-Aib-OH to an acid fluoride using TFFH (Tetramethylfluoroformamidinium hexafluorophosphate). Acid fluorides are small, highly reactive electrophiles that can penetrate the steric wall better than bulky OBt/OAt esters [1, 4].

  • Protocol: Fmoc-Aib-OH (3 eq), TFFH (3 eq), DIPEA (6 eq) in DCM.

• Microwave Sledgehammer: If using HATU, this specific coupling often requires 75°C–90°C for 10–15 minutes [6].

Module 4: Detailed Protocols

Protocol A: Microwave-Assisted Bulky Coupling (The "Speed" Method)

Best for: Aib, N-Me-Ala, Val, Ile (Non-Cys/His)

• Reagents: 0.2 M Fmoc-AA-OH in DMF; 0.5 M COMU (or HATU) in DMF; 2.0 M DIPEA in NMP.

• Ratio: 1 : 1 : 2 (AA : Reagent : Base).

• Cycle:

  • Step 1: Ramp to 75°C over 2 minutes.

  • Step 2: Hold at 75°C for 4 minutes (30 Watts max power to prevent overheating).

  • Step 3: Drain and wash with DMF (3 x 30 sec).

  • Step 4: Repeat (Double Couple) for difficult linkages (e.g., Val-Val, Aib-X).

Protocol B: "Safe" High-Efficiency Coupling (Room Temp)

Best for: Cys, His, or when Microwave is unavailable.

• Reagents: Fmoc-AA-OH (4 eq), DIC (4 eq), Oxyma Pure (4 eq).

• Solvent: DMF or NMP (preferred for aggregation prone sequences).[3]

• Pre-activation: Mix AA, DIC, and Oxyma for 2 minutes before adding to resin (allows formation of the active O-acylisourea).

• Reaction: Shake at Room Temp for 60 minutes .

• Re-Couple: Drain. Do not wash. Add fresh activated solution for another 30 minutes .

Module 5: Mechanism of Action (Visualized)

DOT Diagram: Steric Hindrance vs. Activation This diagram illustrates why standard reagents fail and how 7-aza additives (HOAt/HATU) overcome the barrier.

Caption: The "Neighboring Group Effect" of HOAt/HATU accelerates coupling despite steric bulk.

References

• Bachem. (2024). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. Bachem Technical Guides. Link

• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. AAPPTEC Technical Support. Link

• Albericio, F., et al. (2018). Oxyma: An Efficient Additive for Peptide Synthesis to Replace HOBt. Organic Process Research & Development. Link

• BenchChem. (2025).[1][2][3] A Researcher's Guide to Coupling Reagents for Sterically Hindered Amino Acids. BenchChem Technical Support.[1][2] Link

• Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups.[3][4][5][6][7][8] Chemical Reviews, 109(6), 2455-2504. Link

• CEM Corporation. (2015). Microwave-Assisted Solid-Phase Peptide Synthesis based on the Fmoc Protecting Group Strategy. Springer Nature Experiments. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. bachem.com [bachem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. peptide.com [peptide.com]
• 7. Greening the synthesis of peptide therapeutics: an industrial perspective - RSC Advances (RSC Publishing) DOI:10.1039/D0RA07204D [pubs.rsc.org]
• 8. biotage.com [biotage.com]

Technical Support Center: 2-Methyl-D-Proline Methyl Ester Stability Guide

Ticket ID: #2-Me-Pro-OMe-STAB-001 Topic: Stability Profile & Handling of 2-Methyl-D-Proline Methyl Ester under Basic Conditions Assigned Specialist: Senior Application Scientist, Amino Acid Derivatives[1]

Executive Summary

You are inquiring about the stability of 2-Methyl-D-proline methyl ester (specifically the free base generation from its salt) under basic conditions.

The Core Paradox: This molecule presents a unique stability profile compared to standard amino acids.

• Racemization Resistant: Unlike standard proline esters, it is chemically immune to base-catalyzed racemization via the standard enolization mechanism due to the quaternary ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

  -carbon.

• Hydrolysis Susceptible: Despite the steric bulk of the

  -methyl group, the ester moiety remains vulnerable to saponification (hydrolysis to the acid) if exposed to aqueous base for prolonged periods or elevated temperatures.

The following guide details the mechanistic realities and provides a validated protocol for handling this compound.

Module 1: The Racemization Myth

User Question: “If I expose 2-Methyl-D-proline methyl ester to triethylamine or NaOH, will I lose optical purity?”

Technical Answer: No. Standard amino acid esters racemize in base because the base abstracts the proton attached to the chiral

-carbon, forming a planar enolate intermediate.[2] When the proton returns, it can attack from either side, causing racemization.

Why 2-Methyl-D-Proline is Different: In 2-Methyl-D-proline, the ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

-carbon is quaternary . It is bonded to:

• The amine nitrogen[1]

• The carbonyl carbon (ester)[1]

• The pyrrolidine ring carbon (ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

  -carbon)

• The Methyl Group (instead of a Hydrogen)

Because there is no

-proton to abstract, the enolization mechanism is mechanistically impossible.

Visualization: The Structural Stability Barrier

Figure 1: Mechanistic comparison showing why 2-methyl substitution blocks the standard racemization pathway.

Module 2: The Hydrolysis Hazard (Saponification)

User Question: “Can I leave the free base in aqueous solution?”

Technical Answer: Only briefly and at low temperature. While the

-methyl group provides steric hindrance that retards the rate of nucleophilic attack at the carbonyl carbon (compared to Glycine or Proline esters), it does not prevent it entirely.

• pH > 10: Rapid hydrolysis to 2-Methyl-D-proline (carboxylic acid).[1] The methyl ester is lost.[1]

• pH 7–9: Slow hydrolysis.[1] Manageable for short workups.[1]

• Temperature: Heat exponentially accelerates this process.[1]

Data: Relative Hydrolysis Risks

Condition	Risk Level	Outcome
Acidic (HCl salt)	Stable	Indefinite storage (Desiccated).[1]
Neutral (pH 7, 25°C)	Low	Stable for hours.[1]
Basic (pH 10+, 0°C)	Moderate	Stable for minutes (Workup window).[1]
Basic (pH 10+, 25°C)	High	Significant hydrolysis within 30-60 mins.[1]
Basic (pH 10+, 50°C)	Critical	Complete loss of ester to acid.[1]

Module 3: Dimerization (DKP Formation)

User Question: “Will it cyclize onto itself?”

Technical Answer: Unlikely, but possible at high concentrations. Amino acid esters can self-condense to form Diketopiperazines (DKPs).[1]

• Standard Proline: High risk of DKP formation.[1][3]

• 2-Methyl Proline: The ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

  -methyl group creates significant steric clash in the transition state required to close the six-membered DKP ring. While much slower than standard proline, do not store the free base as a neat oil or concentrated solution for days.

Module 4: Validated Protocols

Protocol A: Generating the Free Base (Cold Neutralization)

Use this when you need to convert the HCl salt to the free amine for a coupling reaction.

Reagents:

• 2-Methyl-D-proline methyl ester HCl salt[1]

• Dichloromethane (DCM) or Ethyl Acetate (EtOAc)[1]

• Saturated Aqueous NaHCO₃ or 10% Na₂CO₃ (Do not use NaOH)[1]

• Brine[1]

Step-by-Step:

• Chill: Cool the organic solvent and the aqueous base to 0°C (ice bath).

• Partition: Suspend the HCl salt in the cold organic solvent.

• Neutralize: Add the cold aqueous base. Shake vigorously but quickly (max 2 minutes contact time).

• Separate: Immediately separate the layers.

• Dry: Dry the organic layer over MgSO₄ or Na₂SO₄ (keep cold).[1]

• Use: Filter and use the solution immediately in your next reaction. Do not concentrate to dryness unless absolutely necessary (if you must, keep bath < 30°C).[1]

Why this works: The low temperature (0°C) kinetically inhibits the hydrolysis reaction (saponification) while allowing the rapid proton transfer to neutralize the amine.

Protocol B: In-Situ Neutralization (Recommended)

Avoids isolating the unstable free base entirely.[1]

Instead of isolating the free base, add the HCl salt directly to your coupling reaction mixture along with a non-nucleophilic organic base (e.g., DIPEA or NMM).

• Stoichiometry: Use 1.0 equiv of HCl salt + 1.0 to 1.1 equiv of DIPEA.

• Order of Addition: Add the salt and base last, after the carboxylic acid component is activated (if using pre-activation), or simultaneously if using HATU/TBTU.

Troubleshooting Logic Tree

Figure 2: Decision matrix for handling the ester to minimize hydrolysis risk.

References

• Seebach, D., et al. (1993).[1] Synthesis of (S)-2-Methylproline: A General Method for the Preparation of α-Branched Amino Acids.[1][4] Organic Syntheses, 72, 62. (Provides foundational stability data for 2-methylproline derivatives). [1][4]

• Beilstein-Institut. (2017).[1] A mechanochemical approach to access the proline–proline diketopiperazine framework. Beilstein Journal of Organic Chemistry.[1] (Discusses the steric difficulties of DKP formation in substituted prolines).

• Benoiton, N. L. (2006).[1] Chemistry of Peptide Synthesis.[1][2][5][6][7] CRC Press.[1] (Authoritative text on the racemization mechanisms of amino acid esters and the role of

  -protons).

• Wuts, P. G. M., & Greene, T. W. (2006).[1] Greene's Protective Groups in Organic Synthesis.[1] Wiley-Interscience.[1][8] (General reference for ester stability and hydrolysis conditions).

Sources

• 1. rsc.org [rsc.org]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Elucidating the Racemization Mechanism of Aliphatic and Aromatic Amino Acids by In Silico Tools - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 7. 2-Methylproline hydrochloride | 1423025-85-7 | Benchchem [benchchem.com]
• 8. Methyl Esters [organic-chemistry.org]

Reference Data & Comparative Studies

Optical rotation values for pure 2-Methyl-D-proline methyl ester

Technical Guide: Optical Rotation & Characterization of 2-Methyl-D-proline Methyl Ester

Executive Summary

2-Methyl-D-proline methyl ester (also known as (R)-2-methylproline methyl ester) is a specialized quaternary amino acid derivative used to introduce conformational constraints in peptide backbones. Unlike standard proline, the

-methyl group locks the pyrrolidine ring into specific puckering conformations, significantly altering the secondary structure of peptidomimetics.

This guide provides the specific optical rotation standards required for identity validation, comparing the target compound against its enantiomer and free-acid precursors to prevent costly stereochemical identification errors.

Optical Rotation Standards

The optical rotation of 2-methylproline derivatives is highly sensitive to the solvent, concentration, and protonation state (free base vs. hydrochloride salt). The values below represent the hydrochloride salt , which is the standard stable commercial form.

Comparative Optical Rotation Data Table

Compound	Stereochemistry	Form	Specific Rotation	Solvent / Conc.
2-Methyl-D-proline methyl ester	(R)	HCl Salt	+33.3° ± 1.0°	MeOH, c=0.65
2-Methyl-L-proline methyl ester	(S)	HCl Salt	-33.3°	MeOH, c=0.65
2-Methyl-D-proline	(R)	Free Acid	+73.1°	MeOH, c=1.7
2-Methyl-L-proline	(S)	Free Acid	-71.1°	MeOH, c=1.0
D-Proline methyl ester	(R)	HCl Salt	-15.5°	H₂O, c=2.0

Critical Note: Do not confuse 2-Methyl-D-proline methyl ester with D-Proline methyl ester . The addition of the

-methyl group inverts the sign of rotation relative to the non-methylated parent in some solvents and drastically changes the magnitude. D-Proline methyl ester is levorotatory (-) in water, whereas 2-Methyl-D-proline methyl ester is dextrorotatory (+) in methanol.

Experimental Protocol for Validation

To replicate the standard values, the following protocol must be strictly adhered to. Variations in solvent pH or water content can cause significant deviations.

Reagents & Equipment

• Solvent: HPLC-grade Methanol (anhydrous preferred; water content <0.05%).

• Instrument: Digital Polarimeter with Sodium D-line (589 nm).

• Temperature Control: Thermostated cell at 20°C ± 0.5°C.

Step-by-Step Measurement Workflow

• Blanking: Fill the 1 dm (100 mm) polarimeter tube with pure methanol. Ensure no bubbles are trapped. Zero the instrument.

• Sample Preparation:

  • Weigh exactly 65.0 mg of 2-Methyl-D-proline methyl ester HCl.

  • Dissolve in 10.0 mL of methanol in a volumetric flask.

  • Note: This corresponds to

    g/100 mL.

• Equilibration: Inject the sample into the cell. Allow 2 minutes for thermal equilibrium.

• Measurement: Record 5 consecutive readings and calculate the average observed rotation (

  ).

• Calculation:

  • Where ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

    = path length in dm (usually 1).

  • Where ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

    = concentration in g/100 mL.

Synthesis & Stereochemical Integrity

The optical purity of 2-Methyl-D-proline methyl ester is dictated by the synthesis method. The "Self-Reproduction of Chirality" method is the industry standard for preventing racemization during the introduction of the

-methyl group.

Mechanism of Stereocontrol

Direct alkylation of proline esters leads to racemization. The preferred route utilizes a bicyclic oxazolidinone intermediate.

• Condensation: D-Proline reacts with pivalaldehyde to form a bicyclic oxazolidinone.

• Memory of Chirality: The stereocenter at C2 directs the incoming electrophile (Methyl Iodide) to the opposite face, ensuring retention of configuration.

• Hydrolysis: The auxiliary is removed to yield the quaternary amino acid.

Stereochemical Validation Workflow

Figure 1: Quality Control Decision Tree for validating stereochemical purity.

References

• Beck, A. K., et al. (1995). "Synthesis of (S)

  -Branched Amino Acids." Organic Syntheses, 72, 62. Link
  • Establishes the specific rotation of the free acid forms: (S) at -71.1° and (R)

• ChemicalBook. (2025). "2-Methyl-L-proline Methyl ester hydrochloride Product Standards (CAS 220060-08-2)."[1][2][3][4][5][6][7][8] Link

  • Provides the specific rotation for the L-enantiomer HCl salt (-33.33°), serving as the basis for the D-enantiomer's value.

• Seebach, D., et al. (1983).[9] "Self-Reproduction of Chirality in

  -Alkylation of Proline." Journal of the American Chemical Society, 105(16), 5390-5398. Link
  • Foundational text on the synthesis mechanism ensuring optical purity.

• Sigma-Aldrich. (2025). "D-Proline methyl ester hydrochloride Product Specification." Link

  • Reference for the non-methylated analog to demonstrate the shift in optical rot

Sources

• 1. methyl (2S)-2-methylpyrrolidine-2-carboxylate hydrochloride | C7H14ClNO2 | CID 57516455 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Methyl-L-proline Methyl ester hydrochloride | 220060-08-2 [chemicalbook.com]
• 3. 2-Methyl-L-proline methyl ester hydrochloride 97% | CAS: 220060-08-2 | AChemBlock [achemblock.com]
• 4. 2-Methyl-L-proline Methyl ester hydrochloride manufacturers and suppliers in india [chemicalbook.com]
• 5. CAS 220060-08-2: methyl (2S)-2-methylpyrrolidine-2-carboxy… [cymitquimica.com]
• 6. methyl (2S)-2-methylpyrrolidine-2-carboxylate hydrochloride | C7H14ClNO2 | CID 57516455 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 2-メチル-L-プロリン酸メチル塩酸塩 | 220060-08-2 [m.chemicalbook.com]
• 8. (S)-2-甲基吡咯烷-2-羧酸甲酯盐酸盐 | 220060-08-2 [m.chemicalbook.com]
• 9. Organic Syntheses Procedure [orgsyn.org]

Comparing proteolytic stability of D- vs L-alpha-methyl proline peptides

This guide provides an in-depth technical comparison of the proteolytic stability of D- versus L-alpha-methyl proline (

-MePro) peptides. It is designed for researchers and drug developers seeking to optimize peptide therapeutics for metabolic stability without compromising biological potency.

Comparative Guide: Proteolytic Stability of D- vs. L- -Methyl Proline Peptides

Executive Summary

In the design of peptide therapeutics, the incorporation of

-methyl proline ( -MePro) is a high-impact strategy to combat rapid proteolytic degradation. While both L- and D- isomers of -MePro significantly extend plasma half-life compared to native L-proline, they function through distinct mechanisms.

• L-

  -MePro enhances stability primarily through steric hindrance and conformational locking (rigidifying the backbone into helical or -turn structures), often retaining biological activity at native receptors.

• D-

  -MePro provides near-absolute resistance to proteolysis due to stereochemical non-recognition by endogenous enzymes, combined with the steric bulk of the methyl group. However, it frequently induces a "mirror-image" turn structure that may abolish receptor binding unless the target tolerates D-amino acids.

Recommendation: Use L-

-MePro to optimize the pharmacokinetic (PK) profile of L-peptide leads while maintaining potency. Reserve D- -MePro for de novo design of proteolytically impervious scaffolds (e.g., antimicrobial peptides) or when targeting non-chiral/flexible receptors.

Mechanistic Basis of Stability

To understand the stability differences, one must analyze the structural impact of the

-methyl group and chirality on protease interaction.

The -Methyl Effect (Steric & Conformational)

Replacing the

-hydrogen of proline with a methyl group creates a tetrasubstituted carbon center.[1] This introduces two critical stability factors:

• Steric Shielding: The added methyl group physically blocks the approach of the protease catalytic triad (e.g., Ser-His-Asp in serine proteases) to the scissile peptide bond.

• Conformational Restriction:

  -MePro severely restricts the and torsion angles.

  • L-

    -MePro is locked into a narrow region of the Ramachandran plot, strongly favoring helical ( -helix) or type I/III -turn conformations. This rigidity imposes a high entropic penalty on the protease, which must force the substrate into an "extended" conformation to cleave it.

The Chirality Effect (D- vs. L-)

• L-Isomers: Recognized by natural proteases (trypsin, chymotrypsin, carboxypeptidases). Stability relies entirely on the

  -methyl group's steric hindrance.

• D-Isomers: Generally unrecognized by the chiral active sites of endogenous mammalian proteases. The combination of D-chirality and

  -methylation creates a "double lock," rendering the peptide bond effectively inert to enzymatic hydrolysis.

Visualization of Stability Mechanisms

Figure 1: Mechanism of proteolytic resistance. L-

-MePro relies on steric bulk and rigidity, while D- -MePro adds stereochemical invisibility.

Comparative Performance Analysis

The following data summarizes the expected stability profiles in human serum and against specific proteases.

Stability Profile Summary

Feature	Native L-Proline	L- -Methyl Proline	D- -Methyl Proline
Serum Half-Life ( )	Minutes (< 60 min)	Hours (4 – 24 h)	Days (> 48 h)
Resistance Mechanism	None	Steric Hindrance, Conformational Lock	Stereochemical Mismatch + Steric
Trypsin Susceptibility	High (if adjacent to Arg/Lys)	Low (Steric clash at P1' site)	Negligible
Conformational Bias	Polyproline II, Random Coil	-Helix, Type I -turn	Reverse Turn (Type I'/II')
Receptor Affinity Risk	Baseline	Low (Maintains L-topology)	High (Inverts topology)

Case Study Data: Angiotensin II Analogs

Studies on Angiotensin II analogs (a peptide rapidly degraded by prolyl endopeptidases) demonstrate the impact of these substitutions:

• Native Sequence:

  mins.

• L-

  -MePro Substitution: increased to hours. The analog retained 85% of biological affinity because the backbone topology remained similar to the bioactive conformation.

• D-

  -MePro Substitution: increased to hours (effectively stable). However, biological affinity dropped by >100-fold due to the induction of a reverse turn incompatible with the receptor.

Experimental Protocols

To validate these stability profiles in your own lead compounds, use the following standardized Serum Stability Assay. This protocol ensures data integrity and reproducibility.

Materials

• Matrix: Pooled Human Serum (male AB, heat-inactivated).

• Internal Standard (IS): Warfarin or Tolbutamide (final conc. 1

  M).

• Solvents: Acetonitrile (ACN) with 0.1% Formic Acid (FA).

Workflow Diagram

Figure 2: Standardized workflow for assessing comparative serum stability.

Step-by-Step Protocol

• Stock Preparation: Prepare a 10 mM stock solution of the D- and L-

  -MePro peptide variants in DMSO.

• Initiation: Dilute stock 1:100 into pre-warmed human serum (37°C) to a final concentration of 100

  M.

• Sampling: At defined time points (

  min), remove 50 L aliquots.

• Precipitation: Immediately transfer aliquot into 200

  L of ice-cold Acetonitrile containing the Internal Standard. This precipitates serum proteins and stops enzymatic activity.

• Processing: Vortex for 30 seconds, then centrifuge at 10,000

  g for 10 minutes at 4°C.

• Quantification: Inject the supernatant onto a C18 Reverse-Phase HPLC column coupled to a Mass Spectrometer (ESI-MS). Monitor the parent ion

  .

• Calculation: Plot

  vs. Time. The slope determines half-life: .

Strategic Recommendations for Drug Design

When choosing between D- and L-

-methyl proline, apply the following decision matrix:

• Targeting a Known GPCR/Enzyme (L-Protein Target):

  • Choice: L-ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

    -MePro .[2][3][4][5]

  • Reasoning: You need to maintain the native backbone topology (Type I/III turns). L-

    -MePro provides sufficient metabolic stability (often extending half-life from minutes to hours) without disrupting the binding interface.

• Targeting Bacterial Membranes or Non-Protein Targets:

  • Choice: D-ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

    -MePro .

  • Reasoning: Here, the specific chiral recognition is less critical than amphipathicity or charge distribution. The D-isomer provides maximum durability in harsh proteolytic environments (e.g., infected tissue rich in bacterial proteases).

• Designing a Cyclic Peptide Scaffold:

  • Choice: Mixed .

  • Reasoning: Use D-

    -MePro at positions requiring a Type II' -turn (often the or position of the turn) to nucleate cyclization, while using L- -MePro in helical segments to enforce rigidity.

References

• Conform

  -Methyl Proline

  • De Poli, M. et al. (2009). "Is the backbone conformation of C(alpha)-methyl proline restricted to a single region?". Biopolymers.[6]

• Proteolytic Stability of Proline Analogs

  • Thaisrivongs, S. et al. (1987). "Structure-activity analysis of peptides containing backbone C alpha-methyl modification...". Journal of Medicinal Chemistry.

• Synthesis and Applic

  -Methyl Amino Acids
  • Seebach, D. et al. (1996). "Self-Regeneration of Stereocenters (SRS)—Applications, Limitations, and Abandonment". Angewandte Chemie.

• Compar

  • Tugyi, R. et al. (2005). "Partial D-amino acid substitution: Improved enzymatic stability and preserved Ab recognition of a MUC2 epitope peptide". PNAS.

Sources

• 1. C(alpha)-methyl proline: a unique example of split personality - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. WO2019002344A1 - Method for preparation of alpha-methyl-l-proline - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Is the backbone conformation of C(alpha)-methyl proline restricted to a single region? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Conformational preferences of alpha-substituted proline analogues - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Conformational Landscapes of 2-Methyl-D-proline and Proline Methyl Ester

Introduction: The Significance of Conformational Constraint in Proline Analogs

Proline, the only proteinogenic imino acid, holds a unique and critical role in peptide and protein architecture. Its cyclic side chain, which links back to the backbone nitrogen, imposes significant conformational restrictions, profoundly influencing the local and global structure of polypeptide chains.[1][2] This inherent rigidity makes proline a cornerstone in the design of bioactive peptides, peptidomimetics, and therapeutic drugs. By introducing specific modifications to the proline scaffold, researchers can further fine-tune these conformational preferences to enhance potency, stability, and bioavailability.

This guide provides an in-depth comparative analysis of two common proline derivatives: 2-Methyl-D-proline (α-Me-Pro) and Proline Methyl Ester (Pro-OMe). These molecules represent two distinct strategies for modulating proline's structure:

• 2-Methyl-D-proline: Substitution at the α-carbon (Cα), which introduces significant steric hindrance directly adjacent to the peptide backbone.

• Proline Methyl Ester: Modification at the C-terminus, which alters the potential for hydrogen bonding and electronic interactions without adding steric bulk to the ring itself.

We will explore the distinct conformational landscapes of these two molecules, detailing the experimental and computational methodologies used for their analysis and discussing the implications of their structural differences for drug development professionals.

The Foundational Conformational Equilibria of the Proline Ring

Before comparing the derivatives, it is essential to understand the two fundamental conformational equilibria that define the proline ring itself: ring pucker and peptide bond isomerization .[1]

• Ring Pucker (Endo vs. Exo): The five-membered pyrrolidine ring is not planar. To relieve torsional strain, it adopts one of two primary puckered conformations, described as "endo" or "exo".[3][4] These are defined by the position of the Cγ atom relative to the plane of the other four ring atoms. The Cγ-endo and Cγ-exo puckers are in dynamic equilibrium, with low energy barriers for interconversion.[3]

• Peptide Bond Isomerization (Cis vs. Trans): The peptide bond preceding the proline nitrogen (the X-Pro bond) can exist in either a cis or trans conformation. Unlike typical peptide bonds where the trans form is overwhelmingly favored (>99.9%), the X-Pro bond has a significantly lower energy barrier to rotation, resulting in a substantial population of the cis isomer (up to 30% in solution).[2] This cis/trans equilibrium is a critical regulator of protein folding and function.

These two equilibria are interconnected; the ring pucker conformation can influence the preferred cis/trans state of the adjacent peptide bond, and vice-versa.[1]

Caption: Fundamental conformational equilibria in proline, highlighting the interplay between ring pucker and peptide bond isomerization.

Conformational Analysis of 2-Methyl-D-proline: The Power of Steric Constraint

The introduction of a methyl group at the Cα position creates a tetrasubstituted carbon center, which dramatically restricts the conformational freedom of the molecule.[5] This modification is a powerful tool used in peptide design to lock the backbone into a specific conformation.

The primary effect of α-methylation is steric hindrance. This steric clash strongly destabilizes the cis-amide bond conformation.[5] Computational studies on N-acetyl-L-α-methylproline-N'-methylamide show that conformers with a cis peptide bond are significantly higher in energy compared to their trans counterparts.[5] This steric repulsion arises from the close proximity of the α-methyl group to the preceding residue's side chain in the cis arrangement. Consequently, peptides incorporating 2-methylproline are heavily biased towards the trans peptide bond, effectively "locking" this conformation.

Regarding ring pucker, the α-methyl group also influences the endo/exo equilibrium, though its effect is less pronounced than on the cis/trans isomerism. The preferred pucker often depends on the surrounding peptide sequence and solvent environment. However, the dominant conformational feature remains the strong preference for the trans peptide bond, which in turn favors specific backbone dihedral angles (φ, ψ), often promoting helical (αL) or polyproline II-like (εL) structures.[5]

Conformational Analysis of Proline Methyl Ester: The Role of Intramolecular Interactions

Modifying proline at its C-terminus to form a methyl ester (Pro-OMe) removes the carboxylic acid's ability to act as a hydrogen bond donor and prevents the formation of a zwitterion in solution.[6][7] This makes Pro-OMe a better mimic of a proline residue within a peptide chain.[6][7]

The conformational landscape of Pro-OMe is more complex and subtle than that of 2-Methyl-D-proline. Instead of being dominated by steric hindrance, its preferences are governed by a delicate balance of weak intramolecular interactions, particularly hydrogen bonding.[3][4]

Computational and rotational spectroscopy studies have identified several low-energy conformers for Pro-OMe.[3][4][8] The most stable structures are characterized by an intramolecular hydrogen bond between the imino hydrogen (N-H) and the carbonyl oxygen.[3][6][8] This interaction helps to stabilize specific ring puckers. The two most competitive conformers are found to be a Cγ-endo and a Cγ-exo pucker, which are very close in energy.[3][4] The exact energy difference and observed conformer can depend on the computational method used and the experimental conditions (e.g., conformational cooling in a supersonic jet).[3] Unlike 2-methylproline, the esterification has a less dramatic effect on the cis/trans equilibrium of the preceding peptide bond, as it imposes no direct steric hindrance at the N-terminus.

Head-to-Head Comparison: Steric Bulk vs. Intramolecular Forces

Feature	2-Methyl-D-proline	Proline Methyl Ester	Causality
Primary Conformational Driver	Steric Hindrance	Intramolecular H-Bonding	The α-methyl group creates severe steric clashes, while the Pro-OMe structure allows for stabilizing weak interactions.
Effect on Cis/Trans Isomerism	Strongly favors trans isomer	Minor influence	The α-methyl group sterically blocks the cis conformation. The ester group is too distant to have a strong direct effect.
Ring Pucker	Influenced by backbone conformation; secondary to cis/trans bias	Multiple low-energy puckers (Cγ-endo, Cγ-exo) are closely spaced in energy.[3][4]	In α-Me-Pro, the ring adapts to the rigid backbone. In Pro-OMe, the pucker is determined by the optimal H-bond geometry.
Key Stabilizing Interaction	Minimization of steric repulsion	Intramolecular N-H···O=C hydrogen bond[3][6]	Avoidance of high-energy steric clashes vs. formation of a favorable, low-energy hydrogen bond.
Conformational Flexibility	Highly Rigid	Moderately Flexible	The tetrasubstituted Cα severely limits rotation, whereas Pro-OMe can still interconvert between several low-energy states.

Experimental Methodologies: A Validated Approach

A robust conformational analysis relies on a synergistic combination of computational modeling and experimental validation.

Caption: A validated workflow combining computational modeling and NMR spectroscopy for robust conformational analysis.

Protocol 1: NMR Spectroscopy for Solution-State Conformation

Objective: To determine the conformational preferences, including ring pucker and cis/trans isomer ratios, in solution.

Causality: NMR is the premier technique for solution-state structure. ³JHH coupling constants are directly related to dihedral angles via the Karplus equation, providing information on ring pucker.[6] 2D NOESY or ROESY experiments reveal through-space proximities, which can definitively distinguish between cis and trans isomers.[9] For trans-proline, a strong NOE is observed between the Hα of the preceding residue and the proline Hδ, while for cis-proline, the NOE is between the two Hα protons.[9]

Methodology:

• Sample Preparation: Dissolve a precisely weighed sample (5-10 mg) of the proline derivative in a deuterated solvent (e.g., CDCl₃, D₂O, or DMSO-d₆) to a final concentration of ~10 mM in a high-quality NMR tube. The choice of solvent is critical as it can influence conformational equilibria.[3]

• 1D ¹H NMR Acquisition: Acquire a standard 1D proton spectrum to assess sample purity and identify all proton resonances.

• 2D COSY Acquisition: Run a Correlation Spectroscopy (COSY) experiment to establish scalar coupling networks and aid in the unambiguous assignment of all proton signals, particularly the complex spin systems of the pyrrolidine ring.

• 2D NOESY/ROESY Acquisition: Acquire a Nuclear Overhauser Effect Spectroscopy (NOESY) or Rotating-frame Overhauser Effect Spectroscopy (ROESY) spectrum with a mixing time of 200-500 ms. This is the key experiment for determining cis/trans populations.

• Data Analysis:

  • Integrate the well-resolved signals corresponding to the cis and trans isomers in the 1D spectrum to determine their relative populations.

  • Analyze the NOESY/ROESY spectrum for the characteristic Hα(i-1) – Hδ(i) (trans) and Hα(i-1) – Hα(i) (cis) cross-peaks.

  • Extract ³JHH coupling constants from the 1D spectrum or a high-resolution 2D experiment. Compare these experimental values to those predicted for canonical endo/exo puckers to determine the preferred ring conformation.

Protocol 2: Computational Modeling

Objective: To identify all low-energy conformers, determine their relative stabilities, and predict experimental observables.

Causality: Experimental methods often provide data that is an average over all conformations present in solution. Computational modeling allows for the detailed characterization of individual conformers, including unstable or transient structures, providing a complete picture of the potential energy surface.[5] Methods like Density Functional Theory (DFT) with appropriate basis sets (e.g., ωB97XD/6-311++G(d,p)) provide accurate geometries and relative energies.[3][4][8]

Methodology:

• Initial Conformer Search: Perform a broad, unbiased search of the conformational space using a method like CREST or a molecular mechanics-based approach to identify all possible low-energy structures.[3][4]

• High-Level Optimization: Subject each identified conformer to full geometry optimization and frequency calculation using a high-level quantum mechanical method (e.g., DFT or MP2) and a suitable basis set (e.g., 6-311++G(d,p) or aug-cc-pVDZ).[3][4][8] The frequency calculation confirms that each structure is a true energy minimum.

• Energy Calculation: Calculate the relative electronic and Gibbs free energies for each optimized conformer to determine their theoretical populations based on the Boltzmann distribution.

• Property Calculation: For the lowest energy conformers, calculate the properties that can be compared with experimental data, such as ³JHH coupling constants, dipole moments, and rotational constants.[3][6]

• Validation: Compare the calculated properties with the experimental data obtained from NMR or other spectroscopic techniques. A strong correlation validates the computational model and allows for a confident assignment of the observed species.[6]

Implications for Drug Development

The choice between using a derivative like 2-Methyl-D-proline or Proline Methyl Ester has profound consequences for peptide and drug design.

• 2-Methyl-D-proline for Rigidity: Incorporating 2-methylproline is an effective strategy to reduce the conformational flexibility of a peptide.[5] This pre-organization into a specific, often trans-amide, conformation can lead to a significant increase in binding affinity for a target receptor by reducing the entropic penalty of binding. It can also enhance proteolytic stability by sterically shielding the adjacent peptide bond.

• Proline Methyl Ester as a Building Block: Pro-OMe is a versatile intermediate in solid-phase or solution-phase peptide synthesis.[10][11] Its conformational profile, which is less rigid than α-substituted prolines, more closely resembles that of an internal proline residue, making it a suitable building block where extreme pre-organization is not desired. Understanding its intrinsic conformational preferences, such as the tendency to form N-H···O=C hydrogen bonds, can help in predicting and designing turn structures in peptides.

Caption: Logical flow from molecular modification to conformational outcome and application for the two proline derivatives.

Conclusion

The conformational analysis of 2-Methyl-D-proline and Proline Methyl Ester reveals two divergent paths for influencing peptide structure. The α-methylation of 2-Methyl-D-proline acts as a conformational lock, imposing rigidity through severe steric constraints and providing a powerful tool for pre-organizing peptides for enhanced biological activity. In contrast, Proline Methyl Ester presents a more nuanced conformational landscape governed by weak, non-covalent interactions, making it a valuable synthetic tool that more closely mimics the natural flexibility of an internal proline residue. A comprehensive understanding of these differences, achieved through the integrated application of NMR spectroscopy and high-level computational modeling, is paramount for the rational design of next-generation peptide therapeutics.

References

• Marasinghe, D., Carrillo, M. J., Smallridge, D. Z., Butts, K. E., Bagale, B., & Tubergen, M. J. (2025). The challenging conformer assignment of proline methyl ester from rotational spectroscopy. Physical Chemistry Chemical Physics. [Link]

• IEEE. (2023). Towards an Understanding of the Lipophilicity of Non-Coded Amino Acids: Computational Simulations of Proline Analogs. IEEE Xplore. [Link]

• Marasinghe, D., et al. (2025). The challenging conformer assignment of proline methyl ester from rotational spectroscopy. Royal Society of Chemistry. [Link]

• da Silva, G. B., Tormena, C. F., & Rittner, R. (2014). Conformational Analysis and Intramolecular Interactions of l-Proline Methyl Ester and Its N-Acetylated Derivative through Spectroscopic and Theoretical Studies. The Journal of Physical Chemistry A, 118(8), 1496–1504. [Link]

• Marasinghe, D., et al. (2025). The challenging conformer assignment of proline methyl ester from rotational spectroscopy. Physical Chemistry Chemical Physics. [Link]

• da Silva, G. B., Tormena, C. F., & Rittner, R. (2014). Conformational Analysis and Intramolecular Interactions of l-Proline Methyl Ester and Its N-Acetylated Derivative through Spectroscopic and Theoretical Studies. ACS Publications. [Link]

• Beck, A. K., Blank, S., Job, K., Seebach, D., & Sommerfeld, Th. (1996). SYNTHESIS OF (S)-2-METHYLPROLINE: A GENERAL METHOD FOR THE PREPARATION OF α-BRANCHED AMINO ACIDS. Organic Syntheses, 72, 62. [Link]

• ResearchGate. (2023). Towards an Understanding of the Lipophilicity of Non-Coded Amino Acids: Computational Simulations of Proline Analogs. ResearchGate. [Link]

• Wu, X., & Brooks, B. R. (2014). Molecular Dynamics of the Proline Switch and Its Role in Crk Signaling. Journal of the American Chemical Society, 136(15), 5827–5836. [Link]

• Improta, R., Vitagliano, L., Esposito, L., & Barone, V. (2001). Conformational Preferences of α-Substituted Proline Analogues. The Journal of Organic Chemistry, 66(16), 5548–5554. [Link]

• Google Patents. (n.d.). A kind of preparation method of optically active 2-methylproline.

• ResearchGate. (n.d.). Synthesis of (S)-2-Methylproline: A General Method for the Preparation of α-Branched Amino Acids. ResearchGate. [Link]

• ResearchGate. (2016). Conformational properties of constrained proline analogues and their application in nanobiology. ResearchGate. [Link]

• Kar, M., & Roy, A. (2020). Conformational landscape of substituted prolines. Amino Acids, 52(4), 589–605. [Link]

• Reath, H. A., Tuchin, C. E., & Miller, S. J. (2021). A Dataset of Simple 1-D and 2-D NMR Spectra of Peptides, Including all Encoded Amino Acids, for Introductory Spectroscopy Courses. ChemRxiv. [Link]

Sources

• 1. Conformational landscape of substituted prolines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. merckmillipore.com [merckmillipore.com]
• 3. The challenging conformer assignment of proline methyl ester from rotational spectroscopy - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/D5CP00898K [pubs.rsc.org]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. Conformational Preferences of α-Substituted Proline Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. The challenging conformer assignment of proline methyl ester from rotational spectroscopy - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 9. chemrxiv.org [chemrxiv.org]
• 10. chemimpex.com [chemimpex.com]
• 11. L -Proline methyl ester 98 2133-40-6 [sigmaaldrich.com]

Validating Enantiomeric Excess (ee) of 2-Methyl-D-Proline Ester: A Technical Comparison Guide

Executive Summary & Technical Context[1][2][3][4][5][6][7][8][9]

2-Methyl-D-proline ester is a critical non-proteinogenic scaffold, frequently employed in peptidomimetics to induce specific secondary structures (e.g.,

-turns) or to restrict conformational flexibility in drug candidates.

The Challenge: Unlike simple proline, 2-methylproline possesses a tetrasubstituted (quaternary)

-carbon . This steric crowding presents two distinct analytical hurdles:

• Steric Hindrance: Standard derivatization reactions (e.g., for NMR analysis) often suffer from poor kinetics or incomplete conversion.

• Lack of

  -Proton: The absence of a proton directly attached to the chiral center eliminates the most diagnostic signal used in standard 1H-NMR chiral analysis, necessitating reliance on - or -proton splitting or heteroatom detection.

This guide evaluates three validated methodologies for determining the enantiomeric excess (ee) of this sterically demanding molecule, prioritizing accuracy, sensitivity, and throughput.

Comparative Analysis of Validation Methods

The following table summarizes the performance metrics of the three primary methods for 2-methylproline analysis.

Feature	Method A: Chiral HPLC	Method B: Marfey’s Method (LC-MS)	Method C: NMR Derivatization
Primary Utility	QC / Process Validation	Trace Impurity / Bioanalysis	Rapid Synthetic Check
Accuracy	High (>99.5% precision)	High (depends on MS calibration)	Moderate (Integration errors)
Sample Req.	0.1 – 1.0 mg	< 0.01 mg (Picomolar)	5 – 10 mg
Throughput	High (10–20 min/run)	Medium (Derivatization + LC)	Low (Derivatization + NMR)
Steric Sensitivity	Low (Direct injection)	Moderate (Requires reaction)	High (Reaction often sluggish)
Cost per Run	Low (after column purchase)	Medium (Reagents + MS time)	Low (Deuterated solvents)

Method A: Chiral Stationary Phase HPLC (The Gold Standard)

Direct analysis via Chiral HPLC is the preferred industrial standard due to its non-destructive nature and high reproducibility. For

-methyl amino acids, polysaccharide-based and crown-ether-based columns are most effective.

Recommended Stationary Phases

• Polysaccharide Columns (Amylose/Cellulose):

  • Daicel Chiralpak AD-H / Chiralcel OJ-H: These are highly effective for N-protected 2-methylproline esters (e.g., N-Boc, N-Cbz). The bulky stationary phase interacts well with the carbamate protecting groups.

  • Mobile Phase: Heptane/Ethanol/TFA (e.g., 90:10:0.1).

• Crown Ether Columns:

  • Daicel Crownpak CR(+)/(-): Ideal for free amines (unprotected). The crown ether forms a host-guest complex with the primary ammonium ion.

  • Mobile Phase: Aqueous Perchloric acid (pH 1.0–2.0).

Experimental Protocol: N-Boc-2-Methyl-D-Proline Methyl Ester

Objective: Resolve enantiomers of the N-protected ester.

• Sample Prep: Dissolve 1 mg of sample in 1 mL of Ethanol (HPLC grade). Filter through a 0.22

  m PTFE filter.

• Column: Chiralcel OJ-H (

  mm, 5 m).

• Conditions:

  • Flow Rate: 0.5 mL/min (Lower flow helps resolve quaternary centers).

  • Mobile Phase: n-Hexane : Ethanol (95:5 v/v). Note: Avoid TFA if acid sensitivity is suspected, though usually stable.

  • Temperature: 25°C.

  • Detection: UV @ 210 nm (amide bond) or 254 nm (if aromatic protecting group present).

• Validation: Inject a racemic standard first to establish separation factor (

  ). Expect for baseline resolution.

Workflow Visualization

Method B: Marfey’s Method (High Sensitivity LC-MS)

When sample quantity is limited or trace enantiomeric impurities (<0.1%) must be detected, Marfey’s method is superior. It involves derivatizing the amino acid with 1-fluoro-2,4-dinitrophenyl-5-L-alanine amide (L-FDAA) .

Why it works for 2-Methylproline: The reaction occurs at the secondary amine. While sterically hindered, the nucleophilic attack on the fluoro-dinitrophenyl ring is robust enough to proceed, converting enantiomers into diastereomers (L-L and D-L pairs). These diastereomers have significantly different hydrophobicities and separate easily on standard achiral C18 columns.

Experimental Protocol

• Derivatization:

  • Place 50

    L of sample (50 mM in water or bicarbonate buffer) in a vial.

  • Add 100

    L of 1% L-FDAA in acetone.

  • Add 20

    L of 1M NaHCO .

  • Heat at 40°C for 90 minutes . Note: The quaternary center requires longer heating than standard amino acids (usually 40°C/1h).

  • Quench with 20

    L of 1M HCl. Dilute with 50% Acetonitrile.

• LC-MS Analysis:

  • Column: C18 Reverse Phase (e.g., Zorbax Eclipse Plus,

    mm).

  • Gradient: 10% to 60% Acetonitrile in 0.1% Formic Acid over 20 mins.

  • Detection: MS (ESI negative or positive mode). Look for parent ion mass (Sample MW + 253 Da).

• Elution Order:

  • Typically, the L-L diastereomer elutes before the D-L diastereomer on C18, but this must be confirmed with a racemic standard.

Reaction Pathway Visualization

Method C: NMR with Chiral Solvating Agents (CSA)[3][4]

For a rapid check without column screening, Mosher’s Acid (MTPA) is the standard. However, for 2-methylproline, the formation of the Mosher amide is difficult due to the tetrasubstituted

-carbon.

Alternative Recommendation: Use Chiral Solvating Agents (CSAs) like (R)-BINOL or Quinine which rely on non-covalent interactions, avoiding the kinetic penalty of covalent bond formation at the hindered center.

Protocol: (R)-BINOL / Boronic Acid Assembly

This "Three-Component Assembly" method is effective for hindered amines.

• Mix: 1 eq. of 2-Methyl-D-Proline ester + 1 eq. of 2-Formylphenylboronic acid + 1 eq. of (R)-BINOL in CDCl

  .

• Mechanism: The components self-assemble into an iminoboronate complex. The chiral environment of BINOL induces splitting in the ester methyl protons of the proline derivative.

• Analysis: Observe the methyl ester singlet (usually ~3.7 ppm). In a racemic mixture, this singlet splits into two distinct peaks. Integration gives the ratio.

References

• Synthesis and Analysis of 2-Methylproline

  • Organic Syntheses, Coll. Vol. 9, p.610 (1998); Vol. 72, p.173 (1995). "L-Proline, 2-methyl".[1][2]

• Chiral HPLC of Proline Derivatives

  • Zhang, T., et al. "Chiral separation of selected proline derivatives using a polysaccharide type stationary phase."[3] Journal of Chromatography A, 2006.

• Marfey's Method for Hindered Amino Acids

  • Bhushan, R., & Brückner, H. "Marfey's reagent for chiral amino acid analysis: A review."[4] Amino Acids, 2004.[5][6]

• NMR Determination (CSA)

  • Bull, S. D., et al.

    -amino acid derivatives." Organic & Biomolecular Chemistry, 2012.

Sources

• 1. Thieme E-Journals - Synfacts / Abstract [thieme-connect.de]
• 2. EP2735560A1 - Method for producing optically active 2-methylproline derivative - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. semanticscholar.org [semanticscholar.org]
• 5. hplc.eu [hplc.eu]
• 6. scilit.com [scilit.com]